![molecular formula C10H12N2O4 B4990750 methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate](/img/structure/B4990750.png)
methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate
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Overview
Description
Methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate, also known as MMHC, is a chemical compound that is widely used in scientific research. MMHC is a hydrazine derivative that has been synthesized and studied for its potential applications in various fields, including medicine, agriculture, and materials science.
Scientific Research Applications
Methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been investigated for its anti-cancer and anti-inflammatory properties. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, and can also reduce inflammation in animal models. In agriculture, this compound has been studied for its potential use as a herbicide and insecticide. This compound has been shown to have selective herbicidal activity against certain weed species, and can also act as an insecticide against various pests. In materials science, this compound has been investigated for its potential use as a precursor for the synthesis of novel materials, such as metal-organic frameworks.
Mechanism of Action
The mechanism of action of methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate is not fully understood, but studies have suggested that it may act through multiple pathways. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, through the activation of caspases. This compound has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in inflammation. In herbicidal and insecticidal applications, this compound is thought to act by inhibiting specific enzymes or metabolic pathways in target organisms.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the application and target organism. In cancer cells, this compound has been shown to induce cell cycle arrest and DNA damage, leading to apoptosis. In animal models, this compound has been shown to reduce inflammation and oxidative stress, and to improve liver function. In herbicidal and insecticidal applications, this compound has been shown to inhibit the growth and development of target organisms, leading to their death.
Advantages and Limitations for Lab Experiments
Methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate has several advantages for use in lab experiments. It is a well-established compound that can be synthesized in high purity and yield. It has also been extensively studied for its potential applications in various fields of scientific research. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and its effects on non-target organisms are not well characterized. Additionally, its solubility and stability may vary depending on the experimental conditions.
Future Directions
There are several future directions for the study of methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate. In medicine, further research is needed to elucidate its mechanism of action and to optimize its anti-cancer and anti-inflammatory properties. In agriculture, further research is needed to determine its efficacy and safety as a herbicide and insecticide, and to develop more selective and environmentally friendly formulations. In materials science, further research is needed to explore its potential as a precursor for the synthesis of novel materials, and to develop new synthetic methods and applications. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.
Synthesis Methods
Methyl 2-(2-methoxybenzoyl)hydrazinecarboxylate can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzoyl chloride with hydrazine hydrate in the presence of a base, followed by the esterification of the resulting hydrazide with methyl chloroformate. The final product is obtained through purification and recrystallization. The synthesis of this compound is a well-established method, and the compound can be obtained in high purity and yield.
properties
IUPAC Name |
methyl N-[(2-methoxybenzoyl)amino]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O4/c1-15-8-6-4-3-5-7(8)9(13)11-12-10(14)16-2/h3-6H,1-2H3,(H,11,13)(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWAOSNJOBGUYFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NNC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
20.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24795124 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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